ethyl 2-[(3,5-dinitrobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-[(3,5-dinitrobenzoyl)amino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C16H15N3O7S/c1-4-26-16(21)13-8(2)9(3)27-15(13)17-14(20)10-5-11(18(22)23)7-12(6-10)19(24)25/h5-7H,4H2,1-3H3,(H,17,20)
• InChI Key: SCPJJYNSUKYNRY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C16H15N3O7S
• Molecular Weight: 393.4 g/mol

Description

Ethyl 2-[(3,5-dinitrobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as DNAT, and it is a member of the thiophene family. DNAT has been used in various scientific studies, including drug development, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of DNAT involves the inhibition of various enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. DNAT also exhibits antioxidant properties by scavenging free radicals and reducing oxidative stress. The exact mechanism of action of DNAT is still under investigation, and further studies are needed to fully understand its pharmacological effects.
Biochemical and Physiological Effects
DNAT has been shown to exhibit various biochemical and physiological effects. DNAT has been shown to inhibit the proliferation of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. DNAT has also been shown to reduce inflammation and oxidative stress, which are implicated in various diseases such as diabetes and Alzheimer's disease. DNAT has also been shown to exhibit neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

DNAT has several advantages for lab experiments. DNAT is a stable and well-characterized compound, making it easy to handle and store. DNAT is also relatively inexpensive compared to other compounds used in scientific research. However, DNAT also has some limitations for lab experiments. DNAT has low solubility in water, which can make it difficult to work with in aqueous solutions. DNAT also has limited bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of DNAT. One direction is to further investigate the mechanism of action of DNAT and its pharmacological effects. Another direction is to explore the potential of DNAT as a therapeutic agent for various diseases such as cancer, diabetes, and Alzheimer's disease. Additionally, further studies are needed to optimize the synthesis and formulation of DNAT to improve its bioavailability and effectiveness in vivo.
Conclusion
In conclusion, DNAT is a unique chemical compound that has been widely used in scientific research due to its potent anti-inflammatory and antioxidant properties. DNAT has been shown to exhibit various biochemical and physiological effects, making it a potential candidate for the treatment of various diseases. DNAT has several advantages for lab experiments, but also has some limitations. Further studies are needed to fully understand the pharmacological effects of DNAT and to optimize its use as a therapeutic agent.

Scientific Research Applications

DNAT has been used in various scientific research studies, including drug development, biochemistry, and pharmacology. DNAT has been shown to exhibit potent anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. DNAT has also been used as a probe to study protein-ligand interactions and to elucidate the mechanism of action of various drugs.